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Compound of Interest

Compound Name: ELND 007

Cat. No.: B12298570

This document provides crucial safety and logistical information for the handling of ELND-007,
also known as scyllo-Inositol. The following procedural guidance is intended for researchers,
scientists, and drug development professionals to ensure safe laboratory practices.

Personal Protective Equipment (PPE)

While scyllo-Inositol is not generally classified as a hazardous substance, adherence to
standard laboratory safety protocols is essential to minimize exposure and maintain a safe
working environment.[1] The following personal protective equipment is recommended.
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Specifications and

PPE Category Item )
Recommendations
Wear tight-sealing safety
Eye/Face Protection Safety Goggles goggles or safety glasses with

side shields.[1][2][3]

Face Shield

A face shield may be used for

additional protection.[2]

Skin and Body Protection

Protective Gloves

Wear protective gloves, such
as nitrile or latex, to prevent
skin contact.[1][3]

Laboratory Coat

A standard laboratory coat is
recommended to protect
clothing.[1][3]

Respiratory Protection

Particulate Respirator

Under normal conditions with
adequate ventilation,
respiratory protection is not
typically required.[1] If handling
large quantities or if dust is
generated, a NIOSH/MSHA
approved particulate respirator
should be used.[1][2] For high
airborne contaminant
concentrations, positive-
pressure supplied air

respirators may be necessary.

[2]

Handling and Storage

Proper handling and storage are critical to maintaining the integrity of ELND-007 and ensuring

a safe laboratory environment.
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Aspect

Procedure

Handling

Handle in a well-ventilated area.[3][4] Avoid
creating dust.[1][4] Wash hands thoroughly after
handling.[1][3] Avoid contact with skin, eyes,
and clothing.[3]

Storage

Store in a tightly closed container.[1][4] Keep in
a cool, dry, and well-ventilated place away from
incompatible substances.[3][4] For long-term
storage, a temperature of -20°C is

recommended.[3]

First Aid Measures

In the event of exposure, follow these first aid protocols.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, also under the eyelids.[2][3]
Remove contact lenses if present and easy to
do, and continue rinsing.[2][3] If symptoms

persist, consult a physician.[2]

Skin Contact

Wash off with soap and plenty of water.[1]

Remove contaminated clothing and shoes.[4]

Move the person to fresh air.[1] If not breathing,

Inhalation give artificial respiration.[1] If breathing is
difficult, give oxygen.[4]
Do NOT induce vomiting.[4] Rinse mouth with
Ingestion water.[1][4] Never give anything by mouth to an

unconscious person.[1][4]

Disposal Plan
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Unused or contaminated scyllo-Inositol should be disposed of in accordance with local, state,
and federal regulations.[1] Prevent the product from entering drains, waterways, or soil.[3]
Spilled material should be vacuumed or swept up with an inert material and placed into a
suitable disposal container.[3][4]

Experimental Workflow for Handling ELND-007

The following diagram outlines the standard procedure for working with ELND-007 in a
laboratory setting.
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Procedural workflow for safe handling of ELND-007.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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